Cas no 2763903-19-9 (Methyl 1-azaspiro[3.5]nonane-2-carboxylate)
Methyl 1-azaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 1-azaspiro[3.5]nonane-2-carboxylate
- 2763903-19-9
- EN300-37343636
- Methyl 1-azaspiro[3.5]nonane-2-carboxylate
-
- Inchi: 1S/C10H17NO2/c1-13-9(12)8-7-10(11-8)5-3-2-4-6-10/h8,11H,2-7H2,1H3
- InChI Key: AANZVZUTDPYHCI-UHFFFAOYSA-N
- SMILES: O(C)C(C1CC2(CCCCC2)N1)=O
Computed Properties
- Exact Mass: 183.125928785g/mol
- Monoisotopic Mass: 183.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 38.3Ų
Methyl 1-azaspiro[3.5]nonane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37343636-0.05g |
methyl 1-azaspiro[3.5]nonane-2-carboxylate |
2763903-19-9 | 95.0% | 0.05g |
$1368.0 | 2025-03-18 | |
| Enamine | EN300-37343636-0.1g |
methyl 1-azaspiro[3.5]nonane-2-carboxylate |
2763903-19-9 | 95.0% | 0.1g |
$1433.0 | 2025-03-18 | |
| Enamine | EN300-37343636-0.25g |
methyl 1-azaspiro[3.5]nonane-2-carboxylate |
2763903-19-9 | 95.0% | 0.25g |
$1498.0 | 2025-03-18 | |
| Enamine | EN300-37343636-0.5g |
methyl 1-azaspiro[3.5]nonane-2-carboxylate |
2763903-19-9 | 95.0% | 0.5g |
$1563.0 | 2025-03-18 | |
| Enamine | EN300-37343636-1.0g |
methyl 1-azaspiro[3.5]nonane-2-carboxylate |
2763903-19-9 | 95.0% | 1.0g |
$1629.0 | 2025-03-18 | |
| Enamine | EN300-37343636-2.5g |
methyl 1-azaspiro[3.5]nonane-2-carboxylate |
2763903-19-9 | 95.0% | 2.5g |
$3191.0 | 2025-03-18 | |
| Enamine | EN300-37343636-5.0g |
methyl 1-azaspiro[3.5]nonane-2-carboxylate |
2763903-19-9 | 95.0% | 5.0g |
$4722.0 | 2025-03-18 | |
| Enamine | EN300-37343636-10.0g |
methyl 1-azaspiro[3.5]nonane-2-carboxylate |
2763903-19-9 | 95.0% | 10.0g |
$7004.0 | 2025-03-18 |
Methyl 1-azaspiro[3.5]nonane-2-carboxylate Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on Methyl 1-azaspiro[3.5]nonane-2-carboxylate
Methyl 1-Azaspiro[3.5]Nonane-2-Carboxylate: A Comprehensive Overview
The compound with CAS No 2763903-19-9, commonly referred to as Methyl 1-Azaspiro[3.5]Nonane-2-Carboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom in the azaspiro structure.
The spiro[3.5]nonane framework of this compound is particularly intriguing due to its unique topology, which combines a three-membered ring and a five-membered ring fused at a single nitrogen atom. This structural arrangement imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and applications.
Recent studies have highlighted the potential of Methyl 1-Azaspiro[3.5]Nonane-2-Carboxylate as a precursor for the synthesis of bioactive compounds. Researchers have explored its role in drug design, particularly in the development of molecules targeting specific biological pathways. The carboxylate group attached to the spiro structure provides versatility in functionalization, enabling the creation of derivatives with diverse biological activities.
In terms of synthesis, Methyl 1-Azaspiro[3.5]Nonane-2-Carboxylate can be prepared through a variety of methods, including ring-closing metathesis and other cycloaddition reactions. These methods allow for precise control over the stereochemistry and regiochemistry of the molecule, which are critical factors in determining its biological activity.
The application of Methyl 1-Azaspiro[3.5]Nonane-2-Carboxylate extends beyond drug discovery. Its unique structure has also been exploited in materials science, where it serves as a building block for constructing complex architectures with potential applications in nanotechnology and advanced materials.
From an environmental perspective, understanding the behavior and degradation pathways of Methyl 1-Azaspiro[3.5]Nonane-2-Carboxylate is crucial for assessing its impact on ecosystems. Recent research has focused on evaluating its biodegradability and toxicity profiles under various conditions, providing valuable insights into its safe handling and disposal.
In conclusion, Methyl 1-Azaspiro[3.5]Nonane-2-Carboxylate (CAS No 2763903-19-9) stands out as a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its unique spiro structure and functional groups make it an invaluable tool for researchers seeking to explore novel chemical transformations and develop innovative solutions in medicine, materials science, and beyond.
2763903-19-9 (Methyl 1-azaspiro[3.5]nonane-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)